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Compound of Interest

Compound Name: Feniralstat

Cat. No.: B10854778

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Feniralstat (CAS: 2166320-76-7), a potent and selective kallikrein inhibitor.[1][2] Adherence
to these guidelines is essential to ensure personnel safety and maintain a secure laboratory
environment.

Immediate Safety Concerns: Potential
Hepatotoxicity

It is critical to be aware that a Phase 2 clinical trial for Feniralstat (also known as KVD-824)
was terminated due to observations of elevated liver enzymes in multiple participants.[3] This
finding suggests a potential for hepatotoxicity. Therefore, all handling procedures must be
conducted with the assumption that Feniralstat is a liver toxicant. All personnel must be
informed of this potential hazard before working with the compound.

Personal Protective Equipment (PPE)

Given the potential for hepatotoxicity and the likelihood of handling Feniralstat as a powder, a
comprehensive PPE strategy is mandatory to prevent inhalation, skin contact, and eye
exposure.
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Protection Type

Required PPE

Specifications and Rationale

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator

To prevent inhalation of fine
powder particles, which can
lead to systemic exposure. A
powered air-purifying respirator
(PAPR) may be required for
large-scale operations or in

case of spills.

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles provide a seal against
fine particles. A face shield
offers an additional layer of
protection for the entire face
from splashes or airborne

powder.

Hand Protection

Double-gloving with nitrile

gloves

Inner glove should be tucked
under the lab coat sleeve, and
the outer glove should be over
the sleeve. Change gloves
frequently, and immediately if

contaminated.

Body Protection

Disposable solid-front lab coat

with tight-fitting cuffs

To prevent contamination of
personal clothing. The lab coat
should be disposed of as
hazardous waste after use. For
larger quantities, a disposable

suit may be necessary.

Foot Protection

Closed-toe shoes and

disposable shoe covers

To prevent contamination of
footwear and subsequent
spread of the compound

outside the laboratory.

Experimental Protocol: Handling Feniralstat

This step-by-step guide outlines the safe handling of Feniralstat from receipt to disposal.
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3.1. Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks. If the container is
compromised, do not open it and consult your institution's Environmental Health and Safety
(EHS) department.

» Storage: Store Feniralstat in a cool, dry, and well-ventilated area, away from incompatible
materials. The container should be tightly sealed and clearly labeled with the compound
name, CAS number, and hazard warnings.

3.2. Weighing and Solution Preparation

e Engineering Controls: All manipulations that may generate dust, such as weighing and
preparing solutions, must be conducted in a certified chemical fume hood or a glove box.

e Preparation: Before starting, ensure all necessary equipment (spatulas, weigh boats, vials,
solvents) and waste containers are inside the fume hood.

» Weighing: Carefully weigh the required amount of Feniralstat powder. Use a microbalance if
possible to minimize the quantity handled.

o Dissolving: Add the solvent to the powder slowly to avoid splashing. Feniralstat is soluble in
DMSO.[2]

o Cleaning: After use, decontaminate all surfaces and equipment with an appropriate solvent
(e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

3.3. Handling of Solutions

o Labeling: Clearly label all solutions with the compound name, concentration, solvent, and
date of preparation.

e Transport: When transporting solutions, use a secondary container to prevent spills.

o Use: When using solutions in experiments, ensure that all procedures are conducted in a
manner that minimizes the generation of aerosols.
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Disposal Plan

Proper disposal of Feniralstat and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Type

Disposal Procedure

Solid Feniralstat Waste

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions Containing Feniralstat

Collect in a labeled, sealed container for
hazardous liquid waste. Do not pour down the

drain.

Contaminated Labware (e.g., pipette tips, vials)

Collect in a designated hazardous waste

container lined with a plastic bag.

Contaminated PPE (e.g., gloves, lab coats)

Dispose of as hazardous waste in a designated

container.

Emergency Procedures

 Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Logical Workflow for Handling Feniralstatdot

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Feniralstat
(KVD-824)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854778#personal-protective-equipment-for-
handling-feniralstat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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